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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914

In-Depth Technical Guide: Cyclopropyl-1 Methyl-
Ketone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of
Cyclopropyl-1 Methyl-Ketone-d4, a deuterated isotopologue of Cyclopropyl methyl ketone.
This information is critical for its application in various research and development settings,
particularly in pharmacokinetic studies and as an internal standard in analytical chemistry.

Core Molecular Data

The introduction of four deuterium atoms into the Cyclopropyl methyl ketone structure results in
a predictable increase in its molecular weight. This isotopic labeling is a key feature, enabling
its use in studies where differentiation from the endogenous or non-labeled compound is
necessary. The precise molecular formula and weight are essential for accurate quantification
and analysis.

Compound Molecular Formula Molecular Weight ( g/mol )

Cyclopropyl-1 Methyl-Ketone-

d4a CsHaD4O 88.15 (Calculated)

Cyclopropyl methyl ketone CsHsO 84.12[1][2][3][41[5]
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Note: The molecular weight of Cyclopropyl-1 Methyl-Ketone-d4 is calculated based on the
atomic masses of its constituent atoms (C: 12.011, H: 1.008, D: 2.014, O: 15.999).

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, the use of
Cyclopropyl-1 Methyl-Ketone-d4 as an internal standard in mass spectrometry-based
guantification is a primary application. A general workflow for such an experiment is outlined
below.

Workflow: Quantification of a Target Analyte using a
Deuterated Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1477914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

